2-(2,4-Dichloro-phenoxymethyl)-benzoxazole-5-carboxylic acid

• Molecular Formula: C15H9Cl2NO4
• Molecular Weight: 338.1 g/mol
• IUPAC Name: 2-[(2,4-dichlorophenoxy)methyl]-1,3-benzoxazole-5-carboxylic acid
• InChI: InChI=1S/C15H9Cl2NO4/c16-9-2-4-12(10(17)6-9)21-7-14-18-11-5-8(15(19)20)1-3-13(11)22-14/h1-6H,7H2,(H,19,20)
• InChI Key: JAKMVULIOQIPCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)O)N=C(O2)COC3=C(C=C(C=C3)Cl)Cl

Description

2-(2,4-Dichloro-phenoxymethyl)-benzoxazole-5-carboxylic acid is a useful research compound. Its molecular formula is C15H9Cl2NO4 and its molecular weight is 338.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(2,4-dichloro-phenoxymethyl)-benzooxazole-5-carboxylic acid methyl ester (60.0 mg, 0.17 mmol) in dimethyl sulfide (5 ml) and dichloromethane (5 ml) was added aluminum bromide (725.5 Mg, 2.72 mmol). The reaction mixture was stirred at room temperature for 2.5 h, after which water and 10% HCl were added. After stirring at room temperature for 1 h, the mixture was partitioned between ethyl acetate and water. The organic phase was washed with brine, dried (MgSO4 anh), and concentrated. The residue was purified by silica gel flash column chromatography (CH2Cl2:MeOH=4:1) to give 2-(2,4-dichloro-phenoxymethyl)-benzoxazole-5-carboxylic acid as a white solid (42.0 mg, 72.9% yield).